Cas no 3220-74-4 (3, 4-Dehydroproline)

3, 4-Dehydroproline structure
3, 4-Dehydroproline structure
Product Name:3, 4-Dehydroproline
CAS No:3220-74-4
MF:C5H7NO2
MW:113.114581346512
CID:307437
PubChem ID:97858
Update Time:2025-04-19

3, 4-Dehydroproline Chemical and Physical Properties

Names and Identifiers

    • 3, 4-Dehydroproline
    • Proline, 3,4-didehydro-
    • 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro- (9ci)
    • 2,5-Dihydro-1H-pyrrole-carboxylic acid
    • 3-Pyrroline-2-carboxylic acid (8ci)
    • Dehydroproline
    • Nsc 49883
    • FT-0698280
    • FT-0770677
    • 3,4-Dehydro-D,L-proline
    • 3395-35-5
    • NS00083906
    • A822016
    • SY022074
    • H-3,4-Dehydro-Pro-OH
    • NSC49883
    • BDBM50000103
    • CPD0-1103
    • 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-
    • MFCD08275374
    • 3220-74-4
    • AKOS015854543
    • CHEMBL310623
    • HY-W142043
    • dehydro proline
    • F10849
    • 3-Pyrroline-2-carboxylic acid
    • MFCD00065964
    • 3,4-Dehydro-DL-proline, 98%
    • EN300-107180
    • MFCD00005214
    • DTXSID00955526
    • H-3,4-DEHYDRO-DL-PRO-OH
    • FT-0630232
    • A825108
    • 3,4-dehydro-D-proline
    • SY251245
    • bmse000080
    • A6007
    • 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (+-)-
    • 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
    • DL-3,4-Dehydroproline
    • 3,4-Didehydro-proline
    • VEN38AMU74
    • SCHEMBL297777
    • NSC-49883
    • 2,5-Dihydro-1H-pyrrole-2-carboxylic acid #
    • 1H-Pyrrole-2-carboxylic acid,5-dihydro-
    • AS-46895
    • 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (.+/-.)-
    • 2,5-Dihydro-1H-pyrrole-2-carboxylicacid
    • SY251243
    • 3,4Dehydro-dl-proline
    • 3,4-Dehydroproline
    • (1)-2,3-Dihydro-1H-pyrrole-2-carboxylic acid
    • EINECS 222-243-3
    • 3-Pyrroline-2-carboxylic acid , DL-
    • CS-0201828
    • UNII-VEN38AMU74
    • Proline,4-didehydro-
    • J-507347
    • 3,4-Dehydro-DL-proline
    • Inchi: 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)
    • InChI Key: OMGHIGVFLOPEHJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CCN1)=O

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: -0.07220

3, 4-Dehydroproline Related Literature

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